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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 carboxylic acid

Cat. No.: B611061

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential storage and handling conditions for
Sulfo-Cyanine5.5 carboxylic acid, a water-soluble, far-red emitting fluorescent dye.
Adherence to these guidelines is crucial for maintaining the stability, performance, and
longevity of this reagent in research and development applications.

Core Properties and Storage Conditions

Sulfo-Cyanine5.5 carboxylic acid is a hydrophilic fluorophore with a negative charge at
neutral pH due to its four sulfo groups. Its fluorescence emission is largely independent of the
ambient pH.[1][2][3] As a non-activated carboxylic acid, it is typically used for calibration and as
a non-reactive control in various fluorescence-based assays.

Proper storage is paramount to prevent degradation and ensure consistent experimental
outcomes. The following table summarizes the key storage and stability parameters for Sulfo-
Cyanineb.5 carboxylic acid in its solid form.
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Parameter Recommended Condition Notes

Long-term storage at this
Storage Temperature -20°C temperature preserves the

integrity of the dye.

The dye is stable for up to 3
Shipping Temperature Room temperature weeks at ambient temperature
during transportation.[4]

Cyanine dyes are susceptible
Light Exposure Store in the dark to photobleaching; protection
from light is critical.[4]

The compound is hygroscopic;

storage in a desiccated

Moisture Desiccate )
environment prevents
hydrolysis and degradation.[4]
) ) ) When stored under the
Shelf Life (Solid) 24 months from receipt

recommended conditions.

Handling and Reconstitution

Careful handling and proper reconstitution are essential for preparing a stable and effective
stock solution of Sulfo-Cyanine5.5 carboxylic acid.

Safety Precautions

While not classified as hazardous, standard laboratory safety practices should be observed
when handling Sulfo-Cyanine5.5 carboxylic acid. This includes wearing appropriate personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work in a well-
ventilated area and avoid inhalation of the powder.

Reconstitution Protocol

The following protocol outlines the steps for reconstituting solid Sulfo-Cyanine5.5 carboxylic
acid to create a stock solution. Due to its high water solubility, it can be dissolved in aqueous
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buffers. However, for long-term storage and to prevent microbial growth, reconstitution in
anhydrous dimethyl sulfoxide (DMSO) is often recommended.

Materials:

Vial of Sulfo-Cyanine5.5 carboxylic acid

Anhydrous dimethyl sulfoxide (DMSOQO) or high-purity phosphate-buffered saline (PBS)

Vortex mixer

Microcentrifuge

Low-retention microtubes for aliquoting
Procedure:

» Equilibration: Before opening, allow the vial of Sulfo-Cyanine5.5 carboxylic acid to
equilibrate to room temperature for at least 20 minutes. This prevents condensation of
atmospheric moisture onto the solid dye, which can lead to hydrolysis.[4]

e Solvent Addition: Add the desired volume of anhydrous DMSO or PBS to the vial to achieve
the target stock concentration (e.g., 1-10 mM). Sulfo-Cyanine5.5 carboxylic acid is well
soluble in water, DMF, and DMSO.[3]

o Dissolution: Vortex the vial for several minutes until the dye is completely dissolved. A brief
centrifugation (e.g., 1 minute at >10,000 x g) can be performed to pellet any undissolved
particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the dye, divide the
stock solution into smaller, single-use aliquots in low-retention microtubes.

o Storage of Stock Solution: Store the aliquots at -20°C, protected from light. When stored
properly, the stock solution in DMSO can be stable for several months.

Experimental Workflows and Logical Relationships
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The following diagrams, generated using Graphviz, illustrate key workflows and decision-
making processes related to the storage and use of Sulfo-Cyanine5.5 carboxylic acid.

Workflow for Handling and Use of Sulfo-Cyanine5.5 Carboxylic Acid

Receiving and Initial Storage

Receive Product

Inspect for Damage

Store at -20°C in Dark, Desiccated

Preparation of‘

'Stock Solution

Equilibrate Vial to Room Temp

Add Anhydrous Solvent (e.g., DMSO)

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store Aliquots at -20°C in Dark

Use as a Non—l;'eactive Control

Thaw a Single Aliquot

Y

Dilute to Working Concentration in Buffer

\ 4

Prepare Control Sample

\

Acquire Fluorescence Data

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b611061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Workflow for Handling and Use of Sulfo-Cyanine5.5 Carboxylic Acid.

Troubleshooting Fluorescence Imaging Issues
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Troubleshooting Fluorescence Imaging Issues.

Stability Considerations
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Several factors can impact the stability of Sulfo-Cyanine5.5 carboxylic acid, both in its solid

form and in solution.

Factor Impact on Stability Mitigation Strategy
) ) Store in the dark. Minimize
) Photobleaching, leading to a o
Light ) exposure to excitation light
decrease in fluorescence. _ _
during experiments.
Store in a desiccated
] Hydrolysis of the solid dye, environment. Equilibrate to
Moisture o )
reducing its shelf life. room temperature before
opening.
Fluorescence intensity is
stable across a wide pH range. o
Use buffers within a pH range
[1][5] However, extreme pH )
pH of 4-10 for optimal

values may affect the long-
term chemical stability of the

molecule.

performance.[5]

Freeze-Thaw Cycles

Repeated cycles can lead to
dye degradation and

aggregation.

Aliguot stock solutions into

single-use volumes.

Oxygen

Can contribute to
photobleaching, especially

during intense illumination.

For sensitive applications,
consider using an oxygen

scavenging system.

By adhering to these storage and handling guidelines, researchers can ensure the reliability

and reproducibility of their experiments utilizing Sulfo-Cyanine5.5 carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://help.lumiprobe.com/p/44/fluorescence_cyanine_dyes
https://www.medchemexpress.com/sulfo-cyanine5-5-carboxylic-acid.html
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-5-carboxylic-acid-a270284
https://www.lumiprobe.com/tech/reagent-storage-conditions
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1674.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/FP-1674.pdf
https://www.benchchem.com/product/b611061#storage-and-handling-conditions-for-sulfo-cyanine5-5-carboxylic-acid
https://www.benchchem.com/product/b611061#storage-and-handling-conditions-for-sulfo-cyanine5-5-carboxylic-acid
https://www.benchchem.com/product/b611061#storage-and-handling-conditions-for-sulfo-cyanine5-5-carboxylic-acid
https://www.benchchem.com/product/b611061#storage-and-handling-conditions-for-sulfo-cyanine5-5-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

